4-Cyclopropoxy-1-methoxy-2-nitrobenzene

• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol
• IUPAC Name: 4-cyclopropyloxy-1-methoxy-2-nitrobenzene
• InChI: InChI=1S/C10H11NO4/c1-14-10-5-4-8(15-7-2-3-7)6-9(10)11(12)13/h4-7H,2-3H2,1H3
• InChI Key: IAGLZOUCUIXISJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)OC2CC2)[N+](=O)[O-]

Description

4-Cyclopropoxy-1-methoxy-2-nitrobenzene (CAS: N/A) is a substituted nitroaromatic compound featuring a benzene ring with three distinct functional groups: a nitro (-NO₂) group at position 2, a methoxy (-OCH₃) group at position 1, and a cyclopropoxy (-O-C₃H₅) group at position 4. This unique substitution pattern imparts distinct electronic and steric properties, making it a compound of interest in organic synthesis, material science, and pharmaceutical research.

Synthesis: The compound is typically synthesized via sequential substitution reactions. The nitro group is introduced first through nitration, followed by alkoxy group installation via nucleophilic aromatic substitution (NAS) under controlled conditions. The cyclopropoxy group’s strained three-membered ring requires specialized reagents (e.g., cyclopropanol derivatives) for efficient coupling .

Applications: Potential uses include serving as an intermediate in agrochemicals or pharmacologically active molecules, where its electron-deficient aromatic system may facilitate further functionalization.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-1-methoxy-2-nitrobenzene typically involves multiple steps. One common method includes:

Friedel-Crafts Acylation: This step involves the acylation of benzene with a cyclopropyl ketone in the presence of a Lewis acid catalyst such as aluminum chloride.

Reduction: The acyl group is then reduced to an alkane using a reducing agent like zinc amalgam in hydrochloric acid (Clemmensen reduction).

Nitration: The final step involves the nitration of the benzene ring using a mixture of concentrated nitric acid and sulfuric acid.

Industrial Production Methods: Industrial production methods for this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-1-methoxy-2-nitrobenzene can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to a carboxylic acid under strong oxidizing conditions.

Reduction: The nitro group can be reduced to an amine using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The methoxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C) or iron filings in hydrochloric acid.

Substitution: Sodium hydride (NaH) or sodium methoxide (NaOCH3) in an aprotic solvent like dimethyl sulfoxide (DMSO).

Major Products:

Oxidation: 4-Cyclopropoxy-1-carboxy-2-nitrobenzene.

Reduction: 4-Cyclopropoxy-1-methoxy-2-aminobenzene.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxy-1-methoxy-2-nitrobenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: Its derivatives are studied for potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a precursor for pharmaceutical compounds.

Industry: It is used in the development of new materials with specific properties, such as polymers and resins.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-1-methoxy-2-nitrobenzene involves its interaction with various molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The methoxy and cyclopropoxy groups can influence the compound’s binding affinity and specificity towards different molecular targets, modulating its overall activity .

Comparison with Similar Compounds

Structural and Electronic Properties

The compound’s key distinguishing feature is the combination of electron-withdrawing (nitro) and electron-donating (methoxy, cyclopropoxy) groups. Below is a comparative analysis with structurally related nitroaromatics:

Compound	Substituents	Electronic Effects	Molecular Weight (g/mol)	Solubility (mg/mL)
4-Cyclopropoxy-1-methoxy-2-nitrobenzene	2-NO₂, 1-OCH₃, 4-O-C₃H₅	Mixed (EWG + EDG)	~243.2	~50 (CH₂Cl₂:benzene)
Nitrobenzene	1-NO₂	Strong EWG	123.1	0.19 (H₂O), high (organic solvents)
2-Nitroanisole	1-OCH₃, 2-NO₂	EWG + EDG (para)	153.1	Low (H₂O), soluble in acetone
4-Nitroaniline	1-NH₂, 4-NO₂	EWG + EDG (para)	138.1	1.2 (H₂O), soluble in ethanol

Key Observations :

Electronic Effects : Unlike nitrobenzene (solely electron-withdrawing), 4-Cyclopropoxy-1-methoxy-2-nitrobenzene exhibits competing electronic effects. The methoxy and cyclopropoxy groups donate electrons via resonance (+R), while the nitro group withdraws electrons (-I, -R), creating a polarized aromatic system. This contrasts with 2-nitroanisole, where substituents are para to each other, leading to weaker electronic interplay .

Comparatively, nitrobenzene has higher aqueous solubility (0.19 mg/mL) due to its simpler structure .

Reactivity and Stability

• Thermal Stability : The strained cyclopropane ring may lower thermal stability relative to linear alkoxy analogs (e.g., ethoxy or propoxy derivatives). Decomposition pathways could involve ring-opening reactions under elevated temperatures.
• Electrophilic Substitution: The nitro group directs incoming electrophiles to the meta position, but steric hindrance from cyclopropoxy may suppress reactivity. This contrasts with 4-nitroaniline, where the amino group enhances para/ortho substitution .